Cas no 1797185-29-5 (4-(4-bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane)

4-(4-Bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane is a brominated sulfonyl-substituted thiazepane derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a 1,4-thiazepane core, a seven-membered heterocycle containing sulfur and nitrogen, which is structurally versatile for further functionalization. The 4-bromobenzenesulfonyl moiety enhances electrophilic reactivity, making it a valuable intermediate for cross-coupling reactions or nucleophilic substitutions. The phenyl group at the 7-position contributes to steric and electronic modulation, influencing binding affinity in pharmacological contexts. This compound is particularly useful in the development of bioactive molecules, offering a balance of stability and reactivity for targeted modifications. Its well-defined structure ensures reproducibility in synthetic applications.

4-(4-bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane structure

1797185-29-5 structure

Product Name:4-(4-bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane

CAS No:1797185-29-5

MF:C₁₇H₁₈BrNO₂S₂

MW:412.364321231842

CID:5371356

Update Time:2025-10-09

4-(4-bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

- 4-[(4-Bromophenyl)sulfonyl]hexahydro-7-phenyl-1,4-thiazepine
- 4-(4-bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane
- Inchi： 1S/C17H18BrNO2S2/c18-15-6-8-16(9-7-15)23(20,21)19-11-10-17(22-13-12-19)14-4-2-1-3-5-14/h1-9,17H,10-13H2
- InChI Key： KEWHRZZESFSROO-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=CC=C2)CCN(S(C2=CC=C(Br)C=C2)(=O)=O)CC1

Experimental Properties

Density: 1.460±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 543.1±60.0 °C(Predicted)
pka: -6.90±0.40(Predicted)

4-(4-bromobenzenesulfonyl)-7-phenyl-1,4-thiazepane Pricemore >>

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